Cas no 1823543-10-7 (Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate
• CAS No: 1823543-10-7
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6381144
• PubChem ID: 165780268
• Update Time: 2025-06-09

Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1827367
• methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate
• 1823543-10-7
• Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate

• Inchi： 1S/C11H14FNO3/c1-16-11(15)5-4-10(13)8-3-2-7(14)6-9(8)12/h2-3,6,10,14H,4-5,13H2,1H3
• InChI Key： ATCFMRMEIDFHFG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCC(=O)OC)N)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate

Comprehensive Overview of Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate (CAS No. 1823543-10-7)

Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate (CAS No. 1823543-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique fluoro and hydroxyphenyl functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to interact with biological targets.

The compound’s CAS No. 1823543-10-7 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. Its methyl ester moiety enhances solubility, making it a valuable intermediate in organic synthesis. Recent studies highlight its utility in developing central nervous system (CNS) therapeutics, a hot topic in modern medicine. With the growing demand for novel neuroprotective agents, this compound’s role in modulating neurotransmitter pathways is under active investigation.

In the context of green chemistry and sustainable synthesis, Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate has been explored for its compatibility with eco-friendly catalytic systems. This aligns with the global push toward reducing hazardous waste in pharmaceutical production. Additionally, its fluorinated aromatic ring contributes to metabolic stability, a key consideration in the design of long-acting drugs. These attributes make it a subject of interest in precision medicine and personalized therapeutics, areas dominating current biomedical discussions.

From a technical standpoint, the compound’s 4-amino butanoate backbone is structurally analogous to gamma-aminobutyric acid (GABA), a neurotransmitter implicated in anxiety and epilepsy disorders. This resemblance has spurred research into its potential as a GABA receptor modulator, a frequently searched topic in neurological drug development. Furthermore, its 2-fluoro-4-hydroxyphenyl group offers steric and electronic advantages, enabling selective binding to enzyme active sites—a feature leveraged in enzyme inhibitor design.

The synthesis of Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate often involves multi-step protocols, including reductive amination and esterification. These methods are frequently optimized for yield and purity, as reflected in patent filings and peer-reviewed journals. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring compliance with stringent pharmaceutical quality standards.

In summary, Methyl 4-amino-4-(2-fluoro-4-hydroxyphenyl)butanoate (CAS No. 1823543-10-7) represents a multifaceted tool in medicinal chemistry. Its relevance to CNS drug discovery, sustainable synthesis, and enzyme targeting positions it at the forefront of contemporary research. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in therapeutic innovation and biomolecular engineering.